Cas no 87326-68-9 ([(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate)

• Product Name: [(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate
• CAS No: 87326-68-9
• MF: C₈H₁₁N₃O₅
• MW: 229.190041780472
• CID: 2952244
• Update Time: 2023-08-09

[(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate Chemical and Physical Properties

Names and Identifiers

• [(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate
• 1,6-Anhydro-3-O-acetyl-2-azido-2-deoxy-beta-D-glucopyranose

• Inchi： 1S/C8H11N3O5/c1-3(12)15-7-5(10-11-9)8-14-2-4(16-8)6(7)13/h4-8,13H,2H2,1H3/t4-,5-,6-,7-,8-/m1/s1
• InChI Key： KDQSFTBUIPKTIA-FMDGEEDCSA-N
• SMILES： O1[C@@H]2[C@@H]([C@H]([C@@H]([C@H]1CO2)O)OC(C)=O)N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• XLogP3: 0
• Topological Polar Surface Area: 79.4